2,3-dihydro-1H-indene-4-carboxamide
Overview
Description
Scientific Research Applications
Synthesis and Derivatives : One study demonstrates the successful synthesis of 3-iodo-1H-indene derivatives, offering potential as a substrate and catalyst in future reactions (Khan & Wirth, 2009). Another research presents a synthesis method for related compounds like 3-hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxamides, potentially leading to therapeutic compounds (Bozzo et al., 2003).
Crystal Structure and Reactivity : A study exploring the racemic indan derivative of a similar compound found that it crystallizes in an achiral structure, with diastereomers related by inversion symmetry, suggesting implications for its chemical behavior (Doriguetto et al., 2009).
Medicinal Chemistry Applications : One paper discusses the synthesis of 2-amino-2,3-dihydro-1H-indene-5-carboxamide-based inhibitors, showing promising therapeutic efficacy in pancreatic cancer models by inhibiting specific signaling pathways (Zhu et al., 2019).
Material Science and Corrosion Inhibition : New indanone derivatives (related to the compound ) have been found to effectively inhibit mild steel corrosion in acidic solutions, indicating potential applications in material protection (Saady et al., 2018).
Polymer Science : In the field of polymer science, new polyamides containing the phenylindane group (related to the core structure of 2,3-dihydro-1H-indene-4-carboxamide) have been studied for their high solubility and attractive gas transport characteristics, suggesting applications in various industrial processes (Ding & Bikson, 2002).
Chirality and Drug Development : The absolute configuration of a chiral serotonin uptake inhibitor related to this compound was identified, highlighting the importance of chirality in drug development and the potential pharmaceutical applications of similar compounds (Michals & Smith, 1993).
properties
IUPAC Name |
2,3-dihydro-1H-indene-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c11-10(12)9-6-2-4-7-3-1-5-8(7)9/h2,4,6H,1,3,5H2,(H2,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXZZHYZJJLFSKL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C(=CC=C2)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70623684 |
Source
|
| Record name | 2,3-Dihydro-1H-indene-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70623684 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-dihydro-1H-indene-4-carboxamide | |
CAS RN |
103205-13-6 |
Source
|
| Record name | 2,3-Dihydro-1H-indene-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70623684 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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